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Compound of Interest

2-methoxy-2-oxoethyl 4-
Compound Name:
hydroxybenzoate

Cat. No.: B5868557

Get Quote

Executive Technical Summary

2-Methoxy-2-oxoethyl 4-hydroxybenzoate (Predicted Formula: C10H100s | MW: 210.18 g/mol
) is a specialized ester derivative often utilized in drug development as a prodrug linker or a

synthon for functionalized phenolic compounds. Structurally, it represents the conjugation of 4-
hydroxybenzoic acid (paraben core) with methyl glycolate via an ester linkage.

This guide provides a Predicted Safety Profile based on Structure-Activity Relationships (SAR)
and functional group analysis. As a likely New Chemical Entity (NCE) or niche intermediate with
limited direct toxicological data, researchers must treat this compound with elevated caution,
anticipating hazards associated with both phenolic esters and alpha-hydroxy acid derivatives.

Core Hazard Identification (Predicted GHS)
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Hazard Statement

Hazard Class Category Description
Code
Skin Causes skin irritation.
_ o Cat 2 H315
Corrosion/Irritation [1]
Serious Eye Causes serious eye
o Cat 2A H319 o
Damage/Irritation irritation.[1]
STOT - Single May cause respirato
9 Cat3 H335 _ .y. P i
Exposure irritation.[1]

May cause an allergic
Sensitization, Skin Catl H317 skin reaction (Paraben

moiety).

Physicochemical Profile & Stability Logic

Understanding the physical behavior of this molecule is critical for designing safe experimental
protocols. The presence of two ester groups makes this compound susceptible to hydrolysis,
which dictates storage conditions.

Predicted Properties Table
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Property

Value (Predicted)

Technical Implication

Physical State

White to off-white crystalline

solid

Likely forms dust; inhalation

hazard exists.

Melting Point

115°C - 130°C

Solid at room temp; handle

powders in a hood.

Solubility (Water)

Low to Moderate

Hydrophobic enough to
penetrate skin; hydrolyzes

slowly in aqueous buffers.

Solubility (Organic)

High (DMSO, Methanol, DCM)

Use DMSO for stock solutions;
avoid protic solvents for long-

term storage.

LogP

~1.5-20

Lipophilic; potential for dermal

absorption.

pKa (Phenol)

Weakly acidic; forms phenolate

salts with strong bases.

Stability & Reactivity Assessment

o Hydrolysis Risk: The "2-methoxy-2-oxoethyl" ester linkage is an activated ester relative to the

benzoate. Exposure to moisture or basic pH will rapidly degrade the compound into 4-

hydroxybenzoic acid and methyl glycolate (which further hydrolyzes to glycolic acid).

e Incompatibility: Strong oxidizing agents, strong bases (causes saponification), and strong

acids.

Operational Protocols: Handling & Storage

Expertise Note: The following protocols are designed to mitigate the risk of "silent hydrolysis

where the reagent degrades before use, and to prevent sensitization.

A. Storage Architecture

o Temperature: Store at -20°C for long-term stability.
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o Atmosphere: Store under inert gas (Argon or Nitrogen). The alpha-keto ester moiety can be
moisture-sensitive.

o Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap
leaching.

B. Experimental Handling (Step-by-Step)

o Equilibration: Allow the vial to warm to room temperature before opening to prevent water
condensation on the cold solid (hygroscopic risk).

» Weighing: Perform all weighing operations inside a Chemical Fume Hood. Use an anti-static
gun if the powder is fluffy to prevent aerosolization.

e Solubilization:
o Preferred Solvent: Anhydrous DMSO or DMF.
o Avoid: Alcohols (unless used immediately) to prevent transesterification.

» Waste Disposal: Segregate as Halogen-Free Organic Waste. Do not mix with strong bases in
the waste stream to avoid exothermic hydrolysis.

Toxicological Context & Metabolic Fate

Trustworthiness: This section explains the "Why" behind the toxicity, tracing the molecule's
breakdown in a biological system.

Upon entering a physiological system (or unintended ingestion/absorption), 2-methoxy-2-
oxoethyl 4-hydroxybenzoate acts as a "double ester” prodrug.

Metabolic Pathway Visualization

The following diagram illustrates the sequential hydrolysis that generates the active irritants.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b5868557/docs?utm_src=pdf-body#comprehensive-safety-handling-architecture-2-methoxy-2-oxoethyl-4-hydroxybenzoate
https://www.benchchem.com/product/b5868557/docs?utm_src=pdf-body#comprehensive-safety-handling-architecture-2-methoxy-2-oxoethyl-4-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5868557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Hydroxybenzoic Acid
Major Metabolite (Paraben Core)

2-Methoxy-2-oxoethyl LTI “~ Glycolic Acid
4{3;33%?;?;;9 ‘\HydmlySIS (ESterase)/ 4 Intermediate (Metabolic Acidosis Risk)
——————————— Methyl Glycolate I Secondary Hydrolysis~ p)
(Irritant) \\\~ P
""""""" Methanol
(Toxic Byproduct)

Click to download full resolution via product page

Caption: Figure 1. Predicted metabolic hydrolysis pathway showing the generation of acidic
and toxic byproducts (Glycolic acid and Methanol).

Toxicological Implications[1]

o Paraben Sensitivity: The 4-hydroxybenzoate core is a known contact allergen. Repeated
dermal exposure may induce sensitization (Type IV hypersensitivity).

» Local Irritation: Methyl glycolate is a potent irritant to mucous membranes. Inhalation of dust
may cause severe respiratory distress.

o Systemic Toxicity: While low doses are likely metabolically cleared, high-dose exposure
releases methanol (neurotoxic) and glycolic acid (nephrotoxic).

Emergency Response Decision Tree

Self-Validating System: This workflow ensures rapid, logical decision-making during an
exposure event.
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Exposure Incident Detected

Identify Exposure Route

b

Dermal/Skin Contact Eye Contact Inhalation
1. Remove Contaminated Clothing 1. Irrigate with Saline/Water (15 min) 1. Move to Fresh Air
2. Wash with Soap & Water (15 min) 2. Remove Contact Lenses 2. Oxygen if breathing difficult
3. Monitor for Redness (Sensitization) 3. Seek Ophthalmologist (Corneal Risk) 3. Treat for Bronchospasm

Medical Review:

Monitor for Methanol/Glycolate toxicity
if exposure was large (>19)

Click to download full resolution via product page

Caption: Figure 2. Emergency response logic flow for exposure to 2-methoxy-2-oxoethyl 4-
hydroxybenzoate.

Regulatory & Compliance Data

o CAS Number (Provisional): Not widely listed; search by structure or CAS 99-96-7 (Parent
Acid) for analog data.

e TSCA Status: Likely Research & Development (R&D) Exemption only. Not for commercial
use without PMN.
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o REACH: Not registered. Treat as TBD (To Be Determined) hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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